Cas no 120062-71-7 (Tritetradecyl benzene-1,2,4-tricarboxylate)

• Product Name: Tritetradecyl benzene-1,2,4-tricarboxylate
• CAS No: 120062-71-7
• MF: C₅₁H₉₀O₆
• MW: 799.256717205048
• CID: 2661385
• Update Time: 2023-08-06

Tritetradecyl benzene-1,2,4-tricarboxylate Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Benzenetricarboxylic acid tritetradecyl ester
• Trimellitic acid tritetradecyl ester
• Tritetradecyl benzene-1,2,4-tricarboxylate

• Inchi： 1S/C51H90O6/c1-4-7-10-13-16-19-22-25-28-31-34-37-42-55-49(52)46-40-41-47(50(53)56-43-38-35-32-29-26-23-20-17-14-11-8-5-2)48(45-46)51(54)57-44-39-36-33-30-27-24-21-18-15-12-9-6-3/h40-41,45H,4-39,42-44H2,1-3H3
• InChI Key： JVIAMPYPAKKXOQ-UHFFFAOYSA-N
• SMILES： O(C(C1C=C(C=CC=1C(=O)OCCCCCCCCCCCCCC)C(=O)OCCCCCCCCCCCCCC)=O)CCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 798.674
• Monoisotopic Mass: 798.674
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 57
• Rotatable Bond Count: 45
• Complexity: 904
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.9